Cas no 794461-69-1 ([2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID)

• Product Name: [2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID
• CAS No: 794461-69-1
• MF: C₈H₁₀BNO₄
• MW: 194.980302333832
• CID: 1797130
• PubChem ID: 49760504
• Update Time: 2025-04-21

[2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• [2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID
• (2-ethoxycarbonylpyridin-4-yl)boronic acid
• (2-(Ethoxycarbonyl)pyridin-4-yl)boronic acid
• SY340532
• 794461-69-1
• AKOS006304111
• SCHEMBL15648285
• DTXSID30678231
• 2-(ETHOXYCARBONYL)PYRIDINE-4-BORONIC ACID
• MFCD10696643
• DB-420025
• G61280
• (2-(Ethoxycarbonyl)pyridin-4-yl)boronicacid
• AB57828
• 2-(ETHOXYCARBONYL)PYRIDIN-4-YLBORONIC ACID

• Inchi： 1S/C8H10BNO4/c1-2-14-8(11)7-5-6(9(12)13)3-4-10-7/h3-5,12-13H,2H2,1H3
• InChI Key： RUURJSHMPFVDQC-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(B(O)O)C=CN=1)=O)CC

Computed Properties

• Exact Mass: 195.07
• Monoisotopic Mass: 195.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6A^2

Experimental Properties

• PSA: 79.65000
• LogP: -1.06190